Cas no 104497-06-5 (4-bromo-5-ethyl-1H-1,2,3-triazole)

• Product Name: 4-bromo-5-ethyl-1H-1,2,3-triazole
• CAS No: 104497-06-5
• MF: C₄H₆BrN₃
• MW: 176.014539241791
• CID: 6828663
• PubChem ID: 23316261
• Update Time: 2025-03-29

4-bromo-5-ethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 104497-06-5
• DTXSID101300238
• 5-Bromo-4-ethyl-1H-1,2,3-triazole
• SCHEMBL5272932
• 4-bromo-5-ethyl-1H-1,2,3-triazole

• Inchi： 1S/C4H6BrN3/c1-2-3-4(5)7-8-6-3/h2H2,1H3,(H,6,7,8)
• InChI Key： ZVVCQGIOTZKNMN-UHFFFAOYSA-N
• SMILES： BrC1C(CC)=NNN=1

Computed Properties

• Exact Mass: 174.97451Da
• Monoisotopic Mass: 174.97451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų